Cas no 1806482-23-4 (3-Bromo-1-(3-(bromomethyl)-4-ethylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(bromomethyl)-4-ethylphenyl)propan-1-one
• CAS No: 1806482-23-4
• MF: C₁₂H₁₄Br₂O
• MW: 334.0469622612
• CID: 4792408
• Update Time: 2025-11-03

3-Bromo-1-(3-(bromomethyl)-4-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(bromomethyl)-4-ethylphenyl)propan-1-one

• Inchi： 1S/C12H14Br2O/c1-2-9-3-4-10(7-11(9)8-14)12(15)5-6-13/h3-4,7H,2,5-6,8H2,1H3
• InChI Key： BNGHZVQGSVBXQU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(CCBr)=O)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(3-(bromomethyl)-4-ethylphenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(3-(bromomethyl)-4-ethylphenyl)propan-1-one (CAS No. 1806482-23-4)

3-Bromo-1-(3-(bromomethyl)-4-ethylphenyl)propan-1-one (CAS No. 1806482-23-4) is a specialized organic compound widely recognized for its unique structural properties and potential applications in pharmaceutical and material science research. This brominated aromatic ketone features a propan-1-one backbone substituted with bromomethyl and ethyl groups, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in its role in cross-coupling reactions and functional group transformations, aligning with the growing demand for high-purity intermediates in drug discovery.

The compound's molecular structure, characterized by its dual bromine substituents, offers versatility in catalytic reactions and polymer modifications. Recent studies highlight its utility in developing advanced materials, particularly in OLED technology and photoactive coatings, where brominated compounds are pivotal for enhancing light-emitting efficiency. As sustainability gains traction, the compound's potential in green chemistry applications—such as solvent-free synthesis—has also sparked interest among chemists.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying the purity and stability of CAS No. 1806482-23-4. Industry professionals frequently search for "synthesis optimization of brominated ketones" or "3-Bromo-1-(3-(bromomethyl)-4-ethylphenyl)propan-1-one suppliers," reflecting its niche yet critical role. Regulatory compliance, such as REACH and GMP standards, further underscores its importance in commercial-scale production.

In the context of AI-driven drug design, this compound's structural motifs are being explored for bioactive molecule development. Computational models predict its compatibility with enzyme inhibition targets, addressing trending queries like "brominated compounds in medicinal chemistry." Additionally, its thermal stability makes it a candidate for high-performance polymers, a topic gaining traction in materials science forums.

Storage and handling of 3-Bromo-1-(3-(bromomethyl)-4-ethylphenyl)propan-1-one require attention to moisture-sensitive conditions and light exposure, common concerns highlighted in safety data sheets. The compound's spectroscopic properties (e.g., UV-Vis absorption) are frequently studied for quality control, aligning with industry demands for reproducible synthetic routes. As research evolves, its derivatives may unlock innovations in agrochemicals and electronic materials.